Cas no 1190312-13-0 (3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid)

• Product Name: 3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid
• CAS No: 1190312-13-0
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD12963019
• CID: 4562080
• Update Time: 2025-06-13

3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid
• 3-CHLORO-4-AZAINDOLE-5-CARBOXYLIC ACID

• MDL： MFCD12963019
• Inchi： 1S/C8H5ClN2O2/c9-4-3-10-5-1-2-6(8(12)13)11-7(4)5/h1-3,10H,(H,12,13)
• InChI Key： JGSIZSKEMQQNFL-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C=CC(C(=O)O)=NC=21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.6
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid

Comprehensive Overview of 3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid (CAS No. 1190312-13-0): Properties, Applications, and Research Insights

3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid (CAS No. 1190312-13-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrrolopyridine derivative is characterized by a fused bicyclic system containing nitrogen atoms, which enhances its potential as a building block for bioactive molecules. Researchers are particularly interested in its carboxylic acid functional group, which allows for further derivatization, making it a versatile intermediate in drug discovery.

The compound's molecular formula (C₈H₅ClN₂O₂) and molecular weight (196.59 g/mol) are critical parameters for synthetic chemists. Its chloro-substituted pyrrolopyridine core is structurally analogous to several FDA-approved drugs, sparking interest in its potential applications. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, as well as its utility in designing antiviral agents, aligning with global health priorities.

From a synthetic chemistry perspective, 1190312-13-0 serves as a key intermediate for constructing more complex nitrogen-containing heterocycles. Its reactivity patterns have been extensively studied, with particular focus on nucleophilic aromatic substitution (S_NAr) at the chloro position and carboxylic acid coupling reactions. These transformations are crucial for creating diverse molecular libraries in combinatorial chemistry approaches, a trending methodology in modern drug discovery.

The compound's physicochemical properties, including its solubility profile (moderate in polar organic solvents) and pKa value (estimated 3-4 for the carboxylic acid), make it suitable for various reaction conditions. Analytical data such as HPLC purity (>95% in commercial samples) and spectroscopic characteristics (distinctive ¹H NMR signals at δ 7.5-8.5 ppm for aromatic protons) are essential quality control parameters for researchers.

In the context of green chemistry initiatives, there's growing interest in optimizing synthetic routes to 3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid that minimize environmental impact. Recent publications explore catalytic methods and atom-economical processes for its production, addressing the pharmaceutical industry's sustainability challenges. These developments respond to increasing searches for "eco-friendly heterocyclic synthesis" and "green pharmaceutical intermediates" in scientific databases.

The compound's potential in medicinal chemistry is underscored by its structural similarity to privileged scaffolds in drug design. Computational studies suggest favorable drug-likeness parameters, including Lipinski's rule of five compliance, making it attractive for lead optimization programs. Its bioisosteric potential with indole and azaindole systems is another area of active investigation, particularly for CNS-targeted therapeutics.

Quality assurance aspects of CAS 1190312-13-0 are crucial for research reproducibility. Standardized analytical methods (including HPLC, LC-MS, and ¹³C NMR) have been established to verify compound identity and purity. Storage recommendations (typically 2-8°C under inert atmosphere) and stability data (stable under standard laboratory conditions for ≥24 months) are frequently searched parameters by laboratory personnel.

Emerging applications in material science have expanded the compound's utility beyond pharmaceuticals. Its conjugated π-system and hydrogen bonding capacity make it interesting for designing organic electronic materials and supramolecular assemblies. These interdisciplinary applications align with growing interest in "functional organic materials" and "molecular engineering" across scientific communities.

From a commercial perspective, 3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid is available from multiple specialty chemical suppliers, with pricing varying based on batch size and purity grade. The compound's supply chain considerations and regulatory status (generally classified as non-hazardous for research purposes) are common queries from procurement specialists.

Ongoing research continues to uncover new dimensions of this compound's potential. Recent patent literature reveals innovative applications in bioconjugation chemistry and as a precursor for fluorescent probes. These developments respond to market needs for diagnostic reagents and imaging agents, particularly in the life sciences sector.

The scientific community maintains active interest in 1190312-13-0, with publication rates increasing approximately 15% annually since 2018. This trend reflects broader interest in nitrogen-rich heterocycles and fused ring systems across multiple disciplines. Future research directions likely include exploration of its metal complexation properties and development of continuous flow synthesis methods.

For researchers working with this compound, proper handling procedures (standard laboratory PPE) and waste disposal methods (following institutional guidelines) are essential considerations. While not classified as highly hazardous, its material safety data indicates typical precautions for handling organic compounds should be observed.

In summary, 3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid represents a versatile and increasingly important building block in modern chemical research. Its unique structural features, combined with growing understanding of its chemical behavior and biological relevance, ensure its continued prominence in scientific literature and industrial applications across multiple cutting-edge fields.